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Compound of Interest

Compound Name:
Potassium sodium tartrate

tetrahydrate

Cat. No.: B7908141 Get Quote

For researchers, scientists, and professionals in drug development, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential safety and

logistical information for the proper disposal of potassium sodium tartrate tetrahydrate, a

common laboratory reagent also known as Rochelle salt.

Potassium sodium tartrate tetrahydrate is not classified as a hazardous substance under the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[1][2][3][4]

However, adherence to proper disposal procedures is crucial to maintain a safe laboratory

environment and comply with regulatory standards.

Key Safety and Handling Information
Before disposal, it is important to handle the chemical appropriately. Always wear personal

protective equipment, including safety glasses with side shields or goggles and protective

gloves (e.g., nitrile rubber).[5] Handle in a well-ventilated area to avoid dust generation and

inhalation.[6] In case of accidental spills, the material should be carefully swept or shoveled

into a suitable and labeled container for disposal.[5][6][7] Avoid letting the product enter drains.

[1][3][4]

Quantitative Data
The following table summarizes the key physical and chemical properties of potassium
sodium tartrate tetrahydrate:
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Property Value

CAS Number 6381-59-5

Molecular Formula C₄H₄KNaO₆·4H₂O

Appearance Colorless, transparent crystals or white powder

Odor Odorless

Decomposition Temperature >100 °C (loses water of crystallization)

Solubility Insoluble in alcohol

Disposal Protocol
The primary method for the disposal of potassium sodium tartrate tetrahydrate is to follow

local, state, and federal regulations. As it is not considered hazardous waste, the procedures

are generally straightforward.

Step-by-Step Disposal Procedure:

Collection: Collect waste potassium sodium tartrate tetrahydrate in a clearly labeled,

sealed container.

Consult Regulations: Refer to your institution's specific waste disposal guidelines and local

environmental regulations. Disposal must be done according to official regulations.[7]

Waste Vendor: Contact your institution's designated chemical waste disposal vendor for

pickup and proper disposal.

Packaging: Ensure the waste container is securely sealed and properly labeled before

collection.

Documentation: Maintain records of the disposal in accordance with your laboratory's safety

protocols and regulatory requirements.

It is imperative not to discharge the chemical into sewers or public waters.[7]
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Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

potassium sodium tartrate tetrahydrate.
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Caption: Disposal workflow for potassium sodium tartrate tetrahydrate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b7908141?utm_src=pdf-body
https://www.benchchem.com/product/b7908141?utm_src=pdf-body-img
https://www.benchchem.com/product/b7908141?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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